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Compound of Interest

Compound Name: Ulipristal Acetate

Cat. No.: B1683392 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Ulipristal Acetate, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedural steps is critical for ensuring personnel safety and environmental

compliance.

Immediate Safety and Handling Precautions
Ulipristal Acetate is classified as a hazardous substance. It is harmful if swallowed and is

suspected of damaging fertility or the unborn child.[1][2][3] Therefore, stringent safety

measures must be employed during handling and disposal.

Personal Protective Equipment (PPE): All personnel handling Ulipristal Acetate waste must

use the following PPE:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Compatible, chemical-resistant gloves.[1][4]

Body Protection: Impervious clothing or lab coat.[1]

Respiratory Protection: A NIOSH-approved respirator should be used, especially in situations

where dust or aerosols may be generated.[1][4]
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Proper identification and segregation of waste are the foundational steps for compliant

disposal. Ulipristal Acetate waste should never be mixed with general laboratory trash or

disposed of down the drain.[1][2][4]

Hazard Profile and Transport Information: The quantitative data available for Ulipristal Acetate
primarily relates to its hazard classification and transport regulations. This information is crucial

for labeling and for the certified waste disposal contractor.

Parameter Classification Reference

GHS Hazard Class

Acute toxicity, oral (Category

4); Skin corrosion/irritation

(Category 2); Serious eye

damage/eye irritation

(Category 2A); Reproductive

toxicity (Category 2)

[1]

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H361 (Suspected of

damaging fertility or the unborn

child)

[1]

Aquatic Hazard
May cause long lasting harmful

effects to aquatic life.
[2][4]

UN Number 2811 [1]

Proper Shipping Name
TOXIC SOLID, ORGANIC,

N.O.S. (Ulipristal Acetate)
[1]

Transport Hazard Class 6.1 (Toxic) [1]

Packing Group III [1]

Step-by-Step Disposal Procedures
The following protocols outline the required steps for managing both routine waste and

accidental spills of Ulipristal Acetate.
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A. Routine Disposal of Unused or Expired Chemical:

Containerization: Place the original container with the unused Ulipristal Acetate into a

larger, sealable, and clearly labeled hazardous waste container. If transferring the material,

ensure the new container is appropriate for solid chemical waste.[4][5]

Labeling: The outer container must be labeled "Hazardous Waste" and include the chemical

name "Ulipristal Acetate," the relevant hazard pictograms (e.g., toxic, health hazard), and

the date accumulation started.

Storage: Store the sealed container in a designated and secure satellite accumulation area,

away from incompatible materials.[3] The storage area should be a well-ventilated, cool, and

dry place.[1][2]

Disposal: Arrange for a certified hazardous waste management company to collect,

transport, and dispose of the material.[3] The preferred method of disposal is typically

incineration in a chemical incinerator equipped with an afterburner and scrubber system.[3]

B. Disposal of Contaminated Labware and Debris:

Segregation: Separate contaminated items (e.g., gloves, weigh boats, pipette tips, vials)

from non-hazardous waste.

Containerization: Place all contaminated solid waste into a designated, leak-proof hazardous

waste container with a secure lid.[4]

Labeling: Label the container clearly as "Hazardous Waste - Ulipristal Acetate
Contaminated Debris" and affix the appropriate hazard symbols.

Storage and Disposal: Follow the same storage and final disposal procedures as for the pure

chemical.

C. Accidental Spill Cleanup and Disposal Protocol:

Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate non-essential

personnel.[1]
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Don PPE: Before addressing the spill, put on all required personal protective equipment as

listed above.[1][4]

Containment: Prevent the spill from spreading and ensure it does not enter drains or water

courses.[1][2][4]

Cleanup:

For solid spills, carefully sweep or vacuum the material, avoiding dust formation.[3][4][5]

For solutions, absorb the spill with an inert, non-combustible material like diatomite or

universal binders.[1]

Collect Waste: Place all cleanup materials (absorbent, contaminated PPE, etc.) into a

suitable, sealable container for hazardous waste.[4][5]

Decontamination: Clean the spill area and any contaminated equipment by scrubbing with

alcohol, and dispose of the cleaning materials as hazardous waste.[1]

Disposal: Label and store the sealed container with the spill cleanup debris and arrange for

disposal via a certified hazardous waste contractor.[3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Ulipristal Acetate waste in a laboratory environment.
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Ulipristal Acetate Waste Management Workflow

Spill Response Protocol

Routine Disposal Path
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Caption: Logical workflow for Ulipristal Acetate waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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